Cas no 1251677-21-0 (3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one)

3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a dihydroquinolin-4-one scaffold. The presence of a 4-bromophenyl substituent enhances its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. The fluorine atom at the 6-position and the propyl group at the 1-position contribute to its lipophilicity and metabolic stability, making it suitable for structure-activity relationship studies. This compound’s unique structural framework may offer utility in the synthesis of kinase inhibitors or other pharmacologically relevant targets. Its well-defined reactivity profile allows for further functionalization, supporting diverse synthetic applications.
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one structure
1251677-21-0 structure
Product Name:3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
CAS No:1251677-21-0
MF:C20H15BrFN3O2
MW:428.254407167435
CID:5397019
Update Time:2025-10-05

3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propylquinolin-4-one
    • 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
    • Inchi: 1S/C20H15BrFN3O2/c1-2-9-25-11-16(18(26)15-10-14(22)7-8-17(15)25)20-23-19(24-27-20)12-3-5-13(21)6-4-12/h3-8,10-11H,2,9H2,1H3
    • InChI Key: RMPJYRGHJFPRLI-UHFFFAOYSA-N
    • SMILES: N1(CCC)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3=CC=C(Br)C=C3)N=2)=C1

3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-0837-2μmol
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-0837-5μmol
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-0837-10μmol
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-0837-20μmol
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-0837-1mg
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
1mg
$54.0 2023-09-10
Life Chemicals
F3406-0837-2mg
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
2mg
$59.0 2023-09-10
Life Chemicals
F3406-0837-3mg
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
3mg
$63.0 2023-09-10
Life Chemicals
F3406-0837-4mg
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
4mg
$66.0 2023-09-10
Life Chemicals
F3406-0837-5mg
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
5mg
$69.0 2023-09-10
Life Chemicals
F3406-0837-10mg
3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
1251677-21-0
10mg
$79.0 2023-09-10

3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Related Literature

Additional information on 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one

3-[3-(4-Bromophenyl)-1,2,4-Oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1251677-21-0)

The compound 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one, identified by the CAS registry number CAS No. 1251677-21-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydroquinolones, which are known for their versatile structures and wide-ranging biological activities.

The molecular structure of this compound is characterized by a quinolinone core with a dihydroquinoline moiety at position 4 and a fluorine atom at position 6. The oxadiazole ring at position 3 introduces additional complexity and functionality to the molecule. The presence of the bromine atom at the para position of the phenyl group further enhances its electronic properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The combination of quinoline derivatives with oxadiazole rings has shown promising results in antitumor, antibacterial, and antiviral activities. For instance, researchers have reported that similar compounds exhibit significant inhibitory effects on various enzymes associated with cancer progression.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization reactions, and functional group transformations. The use of transition metal catalysts has been shown to improve the efficiency and yield of these reactions, making it more feasible for large-scale production.

In terms of applications, this compound has been explored for its potential in treating infectious diseases caused by drug-resistant pathogens. Its unique structure allows for selective binding to specific targets, such as viral proteins or bacterial enzymes, making it a promising candidate for novel therapeutic agents.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with various biological targets. These studies have revealed that the oxadiazole ring plays a critical role in stabilizing interactions through hydrogen bonding and π–π stacking interactions.

Another area of interest is the exploration of this compound's photophysical properties. Due to its conjugated system and electron-withdrawing groups, it exhibits strong fluorescence under certain conditions. This property makes it a potential candidate for use in sensors, imaging agents, and optoelectronic devices.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly focusing on developing environmentally friendly methods for its production and minimizing waste generation during the synthesis process.

In conclusion, the compound 3-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 1251677-21-) represents a valuable addition to the arsenal of bioactive molecules with diverse applications in medicine and materials science.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk